
"11-Oxahomoaminopterin" solubility and
preparation for experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 11-Oxahomoaminopterin

Cat. No.: B1663913 Get Quote

Application Notes and Protocols: 11-
Oxahomoaminopterin
For Researchers, Scientists, and Drug Development Professionals

Introduction
11-Oxahomoaminopterin is a synthetic antifolate agent that has demonstrated inhibitory

activity against dihydrofolate reductase (DHFR)[1]. As an analogue of aminopterin, it belongs to

a class of compounds that interfere with folate metabolism, a critical pathway for DNA synthesis

and cell proliferation. This document provides detailed application notes and protocols for the

handling, preparation, and experimental use of 11-Oxahomoaminopterin, with a focus on its

application in cancer research and drug development as a DHFR inhibitor.

Physicochemical Properties and Storage
A summary of the known physicochemical properties of 11-Oxahomoaminopterin is provided

in the table below.
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Property Value Source

Molecular Formula C₂₀H₂₁N₇O₆ Immunomart

Molecular Weight 455.43 g/mol Calculated

CAS Number 78520-72-6 Immunomart

Appearance
Solid (form and color not

specified)
General

Storage Temperature -20°C Immunomart

Solubility and Stability
Quantitative solubility data for 11-Oxahomoaminopterin in common laboratory solvents is not

readily available in the public domain. However, based on the properties of related antifolate

compounds, a general approach to solubility testing and solution preparation can be followed. It

is recommended to perform small-scale solubility tests to determine the optimal solvent and

concentration for your specific experimental needs.

General Solubility Profile of Antifolates:
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Solvent Expected Solubility Notes

DMSO (Dimethyl Sulfoxide) Often soluble

A common solvent for

preparing stock solutions of

organic molecules for in vitro

assays.

DMF (Dimethylformamide) Potentially soluble

Another organic solvent that

can be used for initial stock

solutions.

Aqueous Buffers (e.g., PBS) Solubility is pH-dependent

Solubility in aqueous solutions

is often limited and can be

enhanced by adjusting the pH.

For many antifolates, solubility

increases at alkaline pH.

Ethanol Limited solubility

May be used in some

formulations, but less common

for initial stock solutions.

Protocol for Determining Solubility:

Materials: 11-Oxahomoaminopterin, chosen solvent(s), microcentrifuge tubes, vortex mixer,

sonicator (optional).

Procedure:

1. Weigh a small, precise amount of 11-Oxahomoaminopterin (e.g., 1 mg) into a

microcentrifuge tube.

2. Add a small, measured volume of the solvent (e.g., 100 µL) to the tube.

3. Vortex the mixture vigorously for 1-2 minutes.

4. If the compound does not fully dissolve, gently warm the mixture or use a sonicator for a

short period.
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5. If the compound remains insoluble, incrementally add more solvent and repeat the

dissolving steps until a clear solution is obtained.

6. Calculate the approximate solubility in mg/mL or mM.

Stability:

Stock Solutions: It is recommended to prepare concentrated stock solutions in a suitable

organic solvent like DMSO. These should be stored at -20°C or -80°C in small aliquots to

minimize freeze-thaw cycles.

Working Solutions: Aqueous working solutions should be prepared fresh for each experiment

from the stock solution. The stability of 11-Oxahomoaminopterin in aqueous media at

physiological temperatures (e.g., 37°C) has not been reported and should be determined

empirically if experiments extend over long periods.

Experimental Protocols
Preparation of Stock and Working Solutions for In Vitro
Assays
Materials:

11-Oxahomoaminopterin powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Sterile, high-purity water or appropriate assay buffer (e.g., PBS, Tris-HCl)

Protocol for 10 mM Stock Solution in DMSO:

Equilibrate the vial of 11-Oxahomoaminopterin to room temperature before opening.

Weigh out 4.55 mg of 11-Oxahomoaminopterin (or a precisely weighed amount to be

adjusted).
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Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM

(e.g., for 4.55 mg, add 1 mL of DMSO).

Vortex thoroughly until the compound is completely dissolved. Gentle warming or sonication

may be required.

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol for Preparing Working Solutions:

Thaw a single aliquot of the 10 mM stock solution.

Perform serial dilutions of the stock solution in the appropriate cell culture medium or assay

buffer to achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the assay should be kept low (typically ≤

0.5%) to avoid solvent-induced toxicity or artifacts.

Dihydrofolate Reductase (DHFR) Inhibition Assay
The following is a generalized protocol for assessing the inhibitory activity of 11-
Oxahomoaminopterin against DHFR. This assay is based on the spectrophotometric

measurement of the decrease in absorbance at 340 nm, which corresponds to the oxidation of

NADPH to NADP⁺ during the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) by

DHFR.

Materials:

Recombinant human DHFR enzyme

Dihydrofolate (DHF) substrate

NADPH cofactor

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 150 mM KCl and 1 mM EDTA)
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11-Oxahomoaminopterin working solutions

96-well UV-transparent microplate

Microplate reader capable of kinetic measurements at 340 nm

Experimental Workflow:
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Preparation

Assay Execution

Data Analysis

Prepare Assay Buffer

Prepare DHF and NADPH Solutions

Prepare Serial Dilutions of
11-Oxahomoaminopterin

Prepare DHFR Enzyme Solution

Add 11-Oxahomoaminopterin dilutions
and DHFR to microplate wells

Pre-incubate at Room Temperature

Initiate reaction by adding
DHF and NADPH mixture

Immediately measure absorbance at 340 nm
(kinetic mode)

Calculate the rate of NADPH oxidation
(slope of absorbance vs. time)

Determine Percent Inhibition

Plot Percent Inhibition vs. [Inhibitor]
and calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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